(4-Phenyl-1,3-thiazol-2-yl)methanol

• IUPAC Name: (4-phenyl-1,3-thiazol-2-yl)methanol
• InChI: InChI=1S/C10H9NOS/c12-6-10-11-9(7-13-10)8-4-2-1-3-5-8/h1-5,7,12H,6H2
• InChI Key: TYUWZKSJURGPRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)CO
• Molecular Formula: C10H9NOS
• DSSTOX Substance ID: DTXSID20351384
• Molecular Weight: 191.25 g/mol
• CAS RN: 65384-99-8

Description

“(4-Phenyl-1,3-thiazol-2-yl)methanol” is a compound with the molecular formula C10H9NOS. It is a member of the thiazole family, which are organic five-aromatic ring compounds.

Synthesis Analysis

The synthesis of thiazole derivatives, including “(4-Phenyl-1,3-thiazol-2-yl)methanol”, has been a subject of research. A review of the synthesis and biological activity of thiazoles covers the literature documents available on the chemistry of preparation of thiazoles. Another source mentions a reaction condition with potassium hydroxide in ethanol at 20°C for 1 hour.

Molecular Structure Analysis

The molecular structure of “(4-Phenyl-1,3-thiazol-2-yl)methanol” has been analyzed using density functional theory. The InChI code for this compound is InChI=1S/C10H9NOS/c12-6-10-11-9 (7-13-10)8-4-2-1-3-5-8/h1-5,7,12H,6H2.

Physical And Chemical Properties Analysis

The compound “(4-Phenyl-1,3-thiazol-2-yl)methanol” has a molecular weight of 191.25 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound also has a rotatable bond count of 2.

Scientific Research Applications

• It’s available for purchase from various biochemical companies.

• Thiazole Derivatives : Thiazole derivatives, in general, have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers.

• Medicinal Applications : Some thiazole derivatives have been used in medicinal applications as anticancer, antifungal, anti-inflammatory, antihypertensive, anti-HIV, anticonvulsant and antidiabetic agents. For example, Niridazole is used as a schistosomicide and is also prescribed for the treatment of periodontitis.

• Synthesis and Biological Evaluation : There’s a study on the synthesis and biological evaluation of thiazole derivatives. This might provide some insights into the potential applications of “(4-Phenyl-1,3-thiazol-2-yl)methanol”.

• It’s available for purchase from various biochemical companies.

• Thiazole Derivatives : Thiazole derivatives, in general, have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers.

• Medicinal Applications : Some thiazole derivatives have been used in medicinal applications as anticancer, antifungal, anti-inflammatory, antihypertensive, anti-HIV, anticonvulsant and antidiabetic agents. For example, Niridazole is used as a schistosomicide and is also prescribed for the treatment of periodontitis.

• Synthesis and Biological Evaluation : There’s a study on the synthesis and biological evaluation of thiazole derivatives. This might provide some insights into the potential applications of “(4-Phenyl-1,3-thiazol-2-yl)methanol”.

Future Directions

Thiazoles, including “(4-Phenyl-1,3-thiazol-2-yl)methanol”, have been the subject of ongoing research due to their broad spectrum of pharmacological activities. Future research directions could include further exploration of the biological activities of thiazole derivatives.